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Compound of Interest

1-(Chloromethyl)-4-
Compound Name:
(phenylthio)benzene

Cat. No.: BO75812

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical compound 1-
(Chloromethyl)-4-(phenylthio)benzene, a key intermediate in the synthesis of various organic
molecules of pharmaceutical interest. This document details its chemical structure,
physicochemical properties, synthesis, and analytical methods. It is intended to be a valuable
resource for researchers and professionals involved in organic synthesis, medicinal chemistry,
and drug development.

Chemical Structure and Identification

1-(Chloromethyl)-4-(phenylthio)benzene is an aromatic thioether containing a chloromethyl
group. Its structure is characterized by a phenyl ring and a benzyl chloride moiety linked by a
sulfur atom.

Systematic Name: 1-(Chloromethyl)-4-(phenylthio)benzene[1] Other Names: 4-
(Phenylthio)benzyl chloride, 1-(Chloromethyl)-4-(phenylsulfanyl)benzene, Benzene, 1-
(chloromethyl)-4-(phenylthio)-[1]

Molecular Structure:
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Caption: Chemical structure of 1-(Chloromethyl)-4-(phenylthio)benzene.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 1-(Chloromethyl)-4-
(phenylthio)benzene is provided below.

Property Value Reference
CAS Number 1208-87-3 [1]
Molecular Formula Ci3H11CIS [1]
Molecular Weight 234.74 g/mol [1]
Appearance Yellow to brown liquid [2]

Boiling Point 372 °C [2]

Density 1.22 g/cm3 [2]

Flash Point 167 °C [2]

LogP 4.49

Under inert gas (nitrogen or
Storage [2]
Argon) at 2-8°C

Spectroscopic Data:

» 1H NMR: Specific experimental data for 1-(Chloromethyl)-4-(phenylthio)benzene is not
readily available in public databases. However, based on the structure, the expected proton
NMR signals would include peaks for the aromatic protons and a singlet for the chloromethyl
(-CH2Cl) protons.

e 13C NMR: Similar to *H NMR, experimental 13C NMR data is not widely published. The
spectrum would be expected to show distinct signals for the aromatic carbons and the
carbon of the chloromethyl group.

« Infrared (IR) Spectroscopy: While a specific spectrum is not available, characteristic IR
absorption bands would be expected for C-H stretching of the aromatic rings, C=C stretching
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of the aromatic rings, C-S stretching, and C-Cl stretching.

e Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and
fragmentation patterns characteristic of benzyl halides and thioethers.

Synthesis

1-(Chloromethyl)-4-(phenylthio)benzene can be synthesized from 4-phenylthiobenzyl
alcohol. A general experimental protocol is described below.

Synthesis from 4-(Phenylthio)benzyl Alcohol

This method involves the chlorination of 4-(phenylthio)benzyl alcohol using thionyl chloride.

Reaction Scheme:

G-(Phenylthio)benzyl alcohol Chlorination
G—(ChIoromethyl)—4—(phenylthio)benzen9
Thionyl Chloride (SOClz) '} ... . =" """~ >
Pyridine
Dichloromethane (DCM)

Click to download full resolution via product page

Caption: Synthesis of 1-(Chloromethyl)-4-(phenylthio)benzene.
Experimental Protocol:

e Reaction Setup: To a 5000 mL reaction flask, add 518.0 g of 4-phenylthiobenzyl alcohol, 147
mL of pyridine, and 2444 mL of dichloromethane at room temperature (25 °C).[2]

e Cooling: Mix the contents well and cool the flask in an ice-water bath to control the

temperature.[2]

» Addition of Thionyl Chloride: Slowly add thionyl chloride dropwise while maintaining the
temperature between 20-24 °C.[2]
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» Reaction: After the addition is complete, stir the reaction mixture at room temperature (25 °C)
for 2 hours.[2]

e Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a
mobile phase of hexane:ethyl acetate (10:1).[2]

o Work-up:
o Once the reaction is complete, wash the reaction mixture with water.[2]
o Neutralize the organic layer with water and dry it over anhydrous magnesium sulfate.[2]

o Filter the mixture and concentrate the filtrate under reduced pressure (1720 Pa) at 25 °C
to remove the dichloromethane.[2]

e Product Isolation: The resulting brownish-red oily product is 1-(chloromethyl)-4-
(phenylthio)benzene. The reported yield is 97.7% with an HPLC purity of 99.66%. The
product may solidify upon freezing to approximately -10°C.[2]

Analytical Methods

High-performance liquid chromatography (HPLC) is a suitable method for the analysis of 1-
(Chloromethyl)-4-(phenylthio)benzene.

HPLC Method:
» Technique: Reverse-phase (RP) HPLC.[3]

* Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass-Spec
(MS) compatible applications, formic acid should be used instead of phosphoric acid.[3]

e Column: A Newcrom R1 HPLC column is a suitable option.[3]

o Applications: This method can be used for purity analysis, isolation of impurities through
preparative separation, and in pharmacokinetic studies.[3]

Experimental Workflow for HPLC Analysis:
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Caption: General workflow for HPLC analysis.

Applications in Drug Development

1-(Chloromethyl)-4-(phenylthio)benzene serves as a crucial building block in the synthesis of
pharmacologically active molecules. Its primary documented use is as a reactant in the
preparation of the antifungal agent, fenticonazole nitrate.[2]

Logical Relationship in Fenticonazole Synthesis:

( ) ( )

Phase-transfer catalyzed
benzylation

-l
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Caption: Role in Fenticonazole Synthesis.

The chloromethyl group is a reactive site that allows for nucleophilic substitution reactions,
making this compound a versatile intermediate for introducing the 4-(phenylthio)benzyl moiety
into various molecular scaffolds.

Safety and Handling
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Detailed toxicological data for 1-(chloromethyl)-4-(phenylthio)benzene is not readily
available. However, as a chlorinated organic compound and a benzyl chloride derivative, it
should be handled with care in a well-ventilated fume hood. Appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

Conclusion

1-(Chloromethyl)-4-(phenylthio)benzene is a valuable chemical intermediate with a primary
application in the synthesis of the antifungal drug fenticonazole. This guide has provided an
overview of its chemical properties, a detailed synthesis protocol, and analytical methods. The
lack of comprehensive spectroscopic and toxicological data highlights an area for future
research to fully characterize this compound and ensure its safe handling and application in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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